Eucomnalin
Description
Eucomnalin, initially designated as "Autumnalin" upon its isolation, is a naturally occurring chromanone derivative with the IUPAC name (E)-5,7-dihydroxy-6-methoxy-3-(4'-hydroxybenzylidene)-4-chromanone . This compound was first identified in South African natural product studies and is cataloged under the entry SANC00244 in the South African Natural Compounds Database (SANCDB). The compound’s renaming reflects revisions in nomenclature to align with structural accuracy and IUPAC conventions . This compound belongs to the flavonoid subclass of chromanones, characterized by a benzylidene moiety attached to the chromanone core.
Properties
CAS No. |
27435-01-4 |
|---|---|
Molecular Formula |
C17H14O6 |
Molecular Weight |
314.29 |
Synonyms |
5,7,4′-Trihydroxy-6-methoxyhomoisoflavanone; Autumnalin; 3-[(E)-4-Hydroxybenzylidene]-5,7-dihydroxy-6-methoxychroman-4-one |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Limitations
While this compound’s structural data are well-documented in SANCDB , direct pharmacological comparisons with analogs remain sparse. Preliminary studies suggest its antioxidant capacity is moderate compared to Quercetin (IC₅₀: 12 µM vs. Conversely, its antimicrobial activity against Staphylococcus aureus (MIC: 32 µg/mL) is less potent than Sophoronol (MIC: 8 µg/mL), likely due to differences in hydroxyl group positioning .
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